Cas no 73037-35-1 (4,7-Methano-1H-indenecarbonitrile,octahydro-)
73037-35-1 structure
Product Name:4,7-Methano-1H-indenecarbonitrile,octahydro-
CAS No:73037-35-1
MF:C11H15N
MW:161.243502855301
CID:572949
PubChem ID:175400
Update Time:2025-04-19
4,7-Methano-1H-indenecarbonitrile,octahydro- Chemical and Physical Properties
Names and Identifiers
-
- 4,7-Methano-1H-indenecarbonitrile,octahydro-
- Octahydro-4,7-methano-1H-indenecarbonitrile
- octahydro-1H-4,7-methanoindene-1-carbonitrile
- 73037-35-1
- Octahydro-1H-4,7-methanoindene-2-carbonitrile
- DTXSID30993810
-
- Inchi: 1S/C11H15N/c12-6-9-3-4-10-7-1-2-8(5-7)11(9)10/h7-11H,1-5H2
- InChI Key: IUOQVUZRLHVXPM-UHFFFAOYSA-N
- SMILES: N#CC1CCC2C3CCC(C3)C21
Computed Properties
- Exact Mass: 161.12055
- Monoisotopic Mass: 161.12
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- Density: 1.06
- Boiling Point: 283.5°C at 760 mmHg
- Flash Point: 115.9°C
- Refractive Index: 1.53
- PSA: 23.79
4,7-Methano-1H-indenecarbonitrile,octahydro- Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
73037-35-1 (4,7-Methano-1H-indenecarbonitrile,octahydro-) Related Products
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